![molecular formula C13H16N4O2S B2774452 2-(1-(phenethylsulfonyl)azetidin-3-yl)-2H-1,2,3-triazole CAS No. 2192745-90-5](/img/structure/B2774452.png)
2-(1-(phenethylsulfonyl)azetidin-3-yl)-2H-1,2,3-triazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(1-(phenethylsulfonyl)azetidin-3-yl)-2H-1,2,3-triazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This molecule is known for its unique structure and properties that make it a promising candidate for use in drug discovery, chemical biology, and other related fields.
Scientific Research Applications
Medicinal Chemistry and Drug Development
The azetidine and triazole moieties in this compound make it an attractive scaffold for designing novel drugs. Researchers have explored its potential as a pharmacophore subunit in drug molecules. By modifying the substituents on the azetidine ring, scientists can fine-tune its biological activity. Some studies have investigated its role in anticancer , antibacterial , and antiviral drug development .
Peptide Mimetics
The compound’s azetidine ring resembles a proline residue found in peptides. Scientists have used it as a peptide mimetic to study protein–protein interactions and enzyme inhibition. By incorporating this scaffold, they can design peptidomimetic compounds with improved stability and bioactivity.
Mechanism of Action
Target of Action
It is structurally similar to baricitinib , which is known to be an oral and selective reversible inhibitor of the Janus Kinase (JAK) 1 and JAK2 . These kinases play a crucial role in the signaling pathways of many inflammatory cytokines .
Mode of Action
Given its structural similarity to baricitinib, it may also act as a reversible inhibitor of jak1 and jak2 . This inhibition could potentially disrupt the signaling pathways of various inflammatory cytokines, leading to anti-inflammatory effects .
Biochemical Pathways
Based on its potential inhibition of jak1 and jak2, it may impact the jak-stat signaling pathway . This pathway is involved in transmitting information from chemical signals outside the cell, through the cell membrane, and into gene promoters on the DNA in the cell nucleus, which causes DNA transcription and activity in the cell.
properties
IUPAC Name |
2-[1-(2-phenylethylsulfonyl)azetidin-3-yl]triazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N4O2S/c18-20(19,9-6-12-4-2-1-3-5-12)16-10-13(11-16)17-14-7-8-15-17/h1-5,7-8,13H,6,9-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUEGXGXMOMDMFD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1S(=O)(=O)CCC2=CC=CC=C2)N3N=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-(phenethylsulfonyl)azetidin-3-yl)-2H-1,2,3-triazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.